Cas no 52938-91-7 (2,4-Dicyclopentylphenol)

• Product Name: 2,4-Dicyclopentylphenol
• CAS No: 52938-91-7
• MF: C₁₆H₂₂O
• MW: 230.345284938812
• CID: 383147
• PubChem ID: 104362
• Update Time: 2025-04-19

2,4-Dicyclopentylphenol Chemical and Physical Properties

Names and Identifiers

• 2,4-Dicyclopentylphenol
• NS00032622
• EINECS 258-266-0
• 2,4-dicyclo-pentylphenol
• DTXSID90200976
• SCHEMBL6940007
• 52938-91-7

• Inchi： 1S/C16H22O/c17-16-10-9-14(12-5-1-2-6-12)11-15(16)13-7-3-4-8-13/h9-13,17H,1-8H2
• InChI Key： IGXUCIAXEPFJAX-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C=C1C1CCCC1)C1CCCC1

Computed Properties

• Exact Mass: 230.16716
• Monoisotopic Mass: 230.167
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 5.6
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.072
• Boiling Point: 318.1°C at 760 mmHg
• Flash Point: 148.6°C
• Refractive Index: 1.571
• PSA: 20.23